Cas no 2137914-55-5 (1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one)

• Product Name: 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one
• CAS No: 2137914-55-5
• MF: C₁₁H₈F₂OS₂
• MW: 258.307427406311
• CID: 6447939
• PubChem ID: 165461540
• Update Time: 2025-10-29

1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137914-55-5
• EN300-746083
• 1-{5-[4-(difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one
• 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one

• Inchi： 1S/C11H8F2OS2/c1-6(14)9-2-3-10(16-9)7-4-15-5-8(7)11(12)13/h2-5,11H,1H3
• InChI Key： YGCLLGUEUKWGTM-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C1=CSC=C1C(F)F

Computed Properties

• Exact Mass: 257.99846355g/mol
• Monoisotopic Mass: 257.99846355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73.6Ų

Additional information on 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one

Comprehensive Overview of 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one (CAS No. 2137914-55-5)

The compound 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one, identified by its CAS No. 2137914-55-5, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a difluoromethyl group attached to a thiophene ring, makes it a valuable intermediate for the synthesis of advanced pharmaceuticals and functional materials. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutics and electronic materials.

One of the key reasons for the growing interest in 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one is its role in the synthesis of small-molecule inhibitors and heterocyclic compounds. These inhibitors are crucial in targeting specific enzymes or proteins involved in diseases such as cancer and inflammatory disorders. The presence of the difluoromethyl group enhances the compound's metabolic stability and bioavailability, making it a preferred choice for drug discovery programs. Additionally, its thiophene backbone contributes to its electronic properties, which are exploited in the design of organic semiconductors and conductive polymers.

In recent years, the demand for fluorinated compounds like 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one has surged due to their unique physicochemical properties. Fluorination is a common strategy in medicinal chemistry to improve drug potency and pharmacokinetics. This compound's difluoromethyl moiety is particularly noteworthy, as it mimics the behavior of a hydroxyl group while offering superior stability. This feature aligns with the current trend in drug development, where researchers seek to optimize lead compounds for better efficacy and safety profiles.

Another area where 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one shows promise is in the field of organic electronics. The thiophene rings in its structure are known for their electron-rich nature, which is essential for charge transport in devices like organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). As the push for sustainable and flexible electronics intensifies, this compound could play a pivotal role in advancing next-generation materials. Its compatibility with solution-processing techniques further enhances its appeal for large-scale manufacturing.

The synthesis and characterization of 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one require advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. Researchers often highlight the importance of regioselective functionalization and cross-coupling reactions in the preparation of such complex molecules, as these steps determine the final product's quality and performance.

From an environmental and regulatory perspective, 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one is subject to standard safety assessments to ensure its safe handling and use. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its synthesis and handling. The compound's stability under normal conditions makes it a reliable choice for industrial and academic research.

In conclusion, 1-{5-[4-(Difluoromethyl)thiophen-3-yl]thiophen-2-yl}ethan-1-one (CAS No. 2137914-55-5) represents a versatile and highly functionalized compound with broad applications in pharmaceuticals and materials science. Its unique structural features, including the difluoromethyl and thiophene groups, underscore its potential in drug discovery and organic electronics. As research continues to uncover new uses for this molecule, it is poised to remain a focal point of innovation in these cutting-edge fields.